Cas no 2228335-93-9 (3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-one)

3-Amino-1-(1H-1,2,4-triazol-3-yl)propan-1-one is a heterocyclic compound featuring both an amino group and a 1,2,4-triazole moiety. Its molecular structure makes it a versatile intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The presence of the triazole ring enhances its potential as a building block for biologically active molecules, including antifungal and antiviral agents. The compound's reactivity allows for further functionalization, enabling the synthesis of more complex derivatives. Its stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for research and industrial applications. Proper handling and storage are recommended to maintain its integrity.

3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-one structure

2228335-93-9 structure

Product Name:3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-one

CAS No:2228335-93-9

MF:C₅H₈N₄O

MW:140.143219947815

CID:6455102

PubChem ID:141085515

Update Time:2025-05-19

3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- 3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-one
- 2228335-93-9
- EN300-1812249
- Inchi： 1S/C5H8N4O/c6-2-1-4(10)5-7-3-8-9-5/h3H,1-2,6H2,(H,7,8,9)
- InChI Key： LFKKYEPXSTTXLD-UHFFFAOYSA-N
- SMILES： O=C(C1=NC=NN1)CCN

Computed Properties

Exact Mass: 140.06981089g/mol
Monoisotopic Mass: 140.06981089g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 84.7Å²

3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1812249-0.05g	3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-one	2228335-93-9	0.05g	$888.0	2023-09-19
Enamine	EN300-1812249-0.1g	3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-one	2228335-93-9	0.1g	$930.0	2023-09-19
Enamine	EN300-1812249-0.25g	3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-one	2228335-93-9	0.25g	$972.0	2023-09-19
Enamine	EN300-1812249-0.5g	3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-one	2228335-93-9	0.5g	$1014.0	2023-09-19
Enamine	EN300-1812249-1.0g	3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-one	2228335-93-9	1g	$1429.0	2023-06-03
Enamine	EN300-1812249-2.5g	3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-one	2228335-93-9	2.5g	$2071.0	2023-09-19
Enamine	EN300-1812249-5.0g	3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-one	2228335-93-9	5g	$4143.0	2023-06-03
Enamine	EN300-1812249-10.0g	3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-one	2228335-93-9	10g	$6144.0	2023-06-03
Enamine	EN300-1812249-1g	3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-one	2228335-93-9	1g	$1057.0	2023-09-19
Enamine	EN300-1812249-5g	3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-one	2228335-93-9	5g	$3065.0	2023-09-19

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Additional information on 3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-one

Research Briefing on 3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-one (CAS: 2228335-93-9)

This research briefing provides an in-depth analysis of the latest advancements and findings related to the compound 3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-one (CAS: 2228335-93-9), a molecule of significant interest in the field of chemical biology and medicinal chemistry. The compound has garnered attention due to its potential applications in drug discovery and development, particularly in the context of enzyme inhibition and therapeutic agent design.

Recent studies have explored the synthesis and characterization of 3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-one, highlighting its unique structural features and reactivity. The compound's triazole moiety is known to participate in hydrogen bonding and π-π stacking interactions, making it a valuable scaffold for targeting biological macromolecules. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its purity and structural integrity.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of key enzymatic pathways. For instance, preliminary data suggest that 3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-one exhibits inhibitory activity against certain kinases and proteases, which are critical targets in oncology and inflammatory diseases. These findings are supported by molecular docking simulations, which reveal favorable binding affinities to the active sites of target enzymes.

Further investigations into the pharmacokinetic and pharmacodynamic properties of the compound are underway. Early-stage clinical trials are being planned to evaluate its safety and efficacy in human subjects. The compound's metabolic stability and bioavailability are also being optimized through structural modifications, with the aim of enhancing its therapeutic potential.

In conclusion, 3-amino-1-(1H-1,2,4-triazol-3-yl)propan-1-one represents a promising candidate for further development in the pharmaceutical industry. Its versatile chemical properties and biological activity make it a valuable tool for researchers exploring new therapeutic avenues. Continued research efforts are expected to uncover additional applications and refine its role in drug discovery.